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Abstract

This technical guide provides an in-depth exploration of synthetic strategies for the preparation
of 4-pyridinepropanol, a valuable heterocyclic building block in pharmaceutical and materials
science. The document outlines multiple convergent pathways starting from pyridine, offering
detailed experimental protocols, mechanistic insights, and a comparative analysis of the
methodologies. The presented routes leverage fundamental organic transformations, including
functionalization of the pyridine core and side-chain manipulation of pyridine derivatives. This
guide is intended for researchers, scientists, and professionals in drug development and
chemical synthesis, providing a comprehensive resource for the practical synthesis of 4-
pyridinepropanol.

Introduction: The Significance of 4-
Pyridinepropanol

4-Pyridinepropanol, also known as 3-(4-pyridyl)-1-propanol, is a bifunctional organic molecule
incorporating both a nucleophilic hydroxyl group and a basic pyridine ring.[1] This unique
structural combination makes it a versatile intermediate in the synthesis of a wide array of more
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complex molecules. Its derivatives have found applications in the development of novel
pharmaceuticals, functional materials, and as ligands in coordination chemistry. The strategic
placement of the propanol side chain at the 4-position of the pyridine ring influences the
electronic properties and steric accessibility of both the nitrogen atom and the hydroxyl group,
enabling selective chemical modifications.

This guide will detail three primary synthetic approaches to 4-pyridinepropanol commencing
from the readily available starting material, pyridine. Each route will be discussed with a focus
on the underlying chemical principles, reaction efficiency, and practical considerations for
laboratory implementation.

Strategic Approaches to the Synthesis of 4-
Pyridinepropanol
The synthesis of 4-pyridinepropanol from pyridine can be strategically divided into pathways

that either:

« Build the side chain from a pre-functionalized pyridine: This involves the initial synthesis of a
4-substituted pyridine, which is then elaborated to the desired propanol side chain.

o Construct the pyridine ring with the side chain precursor already in place: While numerous
methods exist for pyridine synthesis, this guide will focus on the more common and practical
approach of modifying the intact pyridine ring.[2]

This document will focus on the former, more convergent strategies. The following sections will
detail three distinct and reliable synthetic routes.

Synthetic Route 1: From 4-Picoline via Side-Chain
Elongation

This initial route commences with 4-picoline (4-methylpyridine), a readily available derivative of
pyridine. 4-Picoline itself can be synthesized industrially from the reaction of acetaldehyde and
ammonia.[3] The core of this strategy lies in the reactivity of the methyl group at the 4-position,
which can be deprotonated to form a nucleophilic species.

Overall Synthetic Scheme
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Caption: Synthetic pathway from Pyridine to 4-Pyridinepropanol via 4-Picoline.
Step-by-Step Experimental Protocols
Step 1: Synthesis of 4-Picoline

While commercially available, the synthesis of 4-picoline is a classic example of pyridine ring
synthesis.[3][4] The industrial production often involves the condensation of acetaldehyde and
ammonia over a suitable catalyst at elevated temperatures.[3] For laboratory purposes,
purchasing high-purity 4-picoline is the most practical approach.

Step 2: Synthesis of 4-(2-Hydroxypropyl)pyridine

This step involves the deprotonation of the methyl group of 4-picoline followed by reaction with
an electrophile.

e Protocol:

o To a solution of 4-picoline (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an
inert atmosphere (e.g., argon or nitrogen), slowly add n-butyllithium (1.1 eq, as a solution
in hexanes).

o Stir the resulting deep red solution at -78 °C for 1 hour.
o Add acetaldehyde (1.2 eq), freshly distilled, dropwise to the solution.
o Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

o Quench the reaction by the slow addition of saturated aqueous ammonium chloride
solution.

o Extract the aqueous layer with ethyl acetate (3 x).
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o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield crude 4-(2-hydroxypropyl)pyridine. Purification can be
achieved by column chromatography on silica gel.

o Causality of Experimental Choices:

o Anhydrous Conditions and Inert Atmosphere: Organolithium reagents like n-BuLi are
extremely strong bases and are highly reactive towards water and oxygen.[5]

o Low Temperature (-78 °C): The deprotonation of 4-picoline is highly exothermic.
Maintaining a low temperature prevents side reactions and decomposition of the lithiated
intermediate.

o Acetaldehyde as Electrophile: This two-carbon electrophile directly introduces the carbon
skeleton that will become the propanol side chain.

Step 3: Reduction to 4-Pyridinepropanol
The final step involves the reduction of the intermediate ketone.

e Protocol:

[e]

Dissolve the crude 4-(2'-oxopropyl)-pyridine (1.0 eq) in methanol.[6]
o Add sodium borohydride (NaBH4) (1.5 eq) portion-wise at 0 °C.

o Stir the reaction mixture at room temperature for 2 hours.[6]

o Remove the solvent under reduced pressure.

o Partition the residue between ethyl acetate and water.[6]

o Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate to
afford 4-pyridinepropanol. Further purification can be performed by distillation or
chromatography if necessary.

o Causality of Experimental Choices:
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o Sodium Borohydride: NaBH4 is a mild and selective reducing agent for ketones and
aldehydes, which will not reduce the pyridine ring under these conditions.

Data Summary

Step Reactants Reagents Product Typical Yield

o Acetaldehyde, o ]
1 Pyridine 4-Picoline Industrial Scale
NH3, Catalyst

4-(2-
2 4-Picoli n-Bull, H(d Dp  60-70%
-Picoline roxypro -70%
Acetaldehyde y YPIOpYOP
yridine
4-(2- .
3 Hydroxypropyl)p NaBH4 o >90%
- Pyridinepropanol
yridine

Synthetic Route 2: Grignhard Addition to 4-
Pyridinecarboxaldehyde

This route begins with the functionalization of pyridine to 4-pyridinecarboxaldehyde, which then
undergoes a Grignard reaction to introduce the necessary carbon framework.

Overall Synthetic Scheme
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Caption: Synthetic pathway from Pyridine to 4-Pyridinepropanol via 4-
Pyridinecarboxaldehyde.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-Pyridinecarboxaldehyde

The synthesis of 4-pyridinecarboxaldehyde from pyridine is a multi-step process.[7]
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e Protocol (abbreviated):

o Oxidation to Pyridine N-oxide: Pyridine is oxidized to pyridine N-oxide using a peracid
such as meta-chloroperoxybenzoic acid (m-CPBA).[8]

o Cyanation: The pyridine N-oxide is then reacted with trimethylsilyl cyanide (TMSCN) to
introduce a cyano group at the 4-position, yielding 4-cyanopyridine.

o Reduction to Aldehyde: The 4-cyanopyridine is subsequently reduced to 4-
pyridinecarboxaldehyde using a mild reducing agent like diisobutylaluminium hydride
(DIBAL-H).

Step 2: Grignard Reaction with Ethylmagnesium Bromide
e Protocol:

o To a solution of 4-pyridinecarboxaldehyde (1.0 eq) in anhydrous diethyl ether or THF at O
°C under an inert atmosphere, add ethylmagnesium bromide (1.2 eq, as a solution in
ether) dropwise.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
3 hours.[9]

o Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous
ammonium chloride.

o Extract the aqueous layer with ethyl acetate (3 x).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to
give 1-(pyridin-4-yl)propan-1-ol.

o Causality of Experimental Choices:

o Grignard Reagent: Ethylmagnesium bromide acts as a nucleophile, attacking the
electrophilic carbonyl carbon of the aldehyde to form a new carbon-carbon bond.[10][11]

Step 3: Reduction to 4-Pyridinepropanol
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The benzylic alcohol is reduced to the corresponding alkane.
e Protocol:

o Dissolve 1-(pyridin-4-yl)propan-1-ol (1.0 eq) in a suitable solvent such as ethanol or acetic
acid.

o Add a catalytic amount of palladium on carbon (10% Pd/C).

o Subject the mixture to hydrogenation in a Parr shaker apparatus under a hydrogen
atmosphere (typically 50 psi).

o Monitor the reaction by TLC or GC-MS until the starting material is consumed.

o Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the
solvent.

o Concentrate the filtrate under reduced pressure to obtain 4-pyridinepropanol.
o Causality of Experimental Choices:

o Catalytic Hydrogenation: This is a standard method for the hydrogenolysis of benzylic
alcohols.[12][13] The palladium catalyst facilitates the addition of hydrogen across the C-O
bond.

Data Summary

Step Reactants Reagents Product Typical Yield
m-CPBA, 4- .
o o Multi-step, ~50-
1 Pyridine TMSCN, DIBAL- Pyridinecarboxal
60% overall
H dehyde
4- .
o 1-(Pyridin-4-
2 Pyridinecarboxal =~ CH3CH2MgBr 70-85%
yl)propan-1-ol
dehyde
1-(Pyridin-4- 4-
3 H2, Pd/C o >90%
yl)propan-1-ol Pyridinepropanol
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Synthetic Route 3: Reduction of 4-Pyridineacrylic
Acid

This approach involves the creation of an unsaturated side chain at the 4-position, which is
then fully reduced to the propanol.

Overall Synthetic Scheme

Malonic acid, Piperidine Catalytic Hydrogenation (e.g.,
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Caption: Synthetic pathway from 4-Pyridinecarboxaldehyde to 4-Pyridinepropanol via 4-
Pyridineacrylic Acid.

Step-by-Step Experimental Protocols
Step 1: Synthesis of 4-Pyridineacrylic Acid

This step utilizes a Knoevenagel condensation.

e Protocol:

o A mixture of 4-pyridinecarboxaldehyde (1.0 eq), malonic acid (1.1 eq), and a catalytic
amount of piperidine in pyridine as a solvent is heated at reflux.

o The progress of the reaction is monitored by the evolution of carbon dioxide.

o After completion, the reaction mixture is cooled, and the product is precipitated by the
addition of water.

o The solid 4-pyridineacrylic acid is collected by filtration and can be recrystallized from
ethanol.

o Causality of Experimental Choices:
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o Knoevenagel Condensation: This is a classic method for forming a,3-unsaturated
carboxylic acids from aldehydes and active methylene compounds like malonic acid.[14]
Piperidine acts as a basic catalyst.

Step 2: Catalytic Hydrogenation to 4-Pyridinepropanol
This single step achieves the reduction of both the alkene and the carboxylic acid.
» Protocol:

o Suspend 4-pyridineacrylic acid (1.0 eq) in glacial acetic acid.

o Add a catalytic amount of platinum(lV) oxide (PtO2, Adam's catalyst).

o Hydrogenate the mixture in a high-pressure reactor (e.g., a Parr apparatus) under a
hydrogen atmosphere (50-70 bar).[12]

o The reaction is typically run at room temperature until hydrogen uptake ceases.

o Filter the catalyst, and remove the solvent under reduced pressure.

o The residue can be purified by distillation or chromatography to yield 4-pyridinepropanol.
o Causality of Experimental Choices:

o Platinum(1V) Oxide: PtO2 is a powerful hydrogenation catalyst capable of reducing both
carbon-carbon double bonds and carboxylic acids to alcohols under these conditions.[12]
[15] The acidic solvent (acetic acid) can enhance the activity of the catalyst.[12]

Data Summary

Step Reactants Reagents Product Typical Yield
4-
o Malonic acid, 4-Pyridineacrylic
1 Pyridinecarboxal o ) 80-90%
Piperidine Acid
dehyde
4-Pyridineacrylic 4-
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Acid Pyridinepropanol
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Conclusion and Future Perspectives

This guide has detailed three robust and practical synthetic routes for the preparation of 4-
pyridinepropanol from pyridine. The choice of a particular route will depend on factors such
as the availability of starting materials and reagents, desired scale of the synthesis, and the
specific equipment available in the laboratory. The side-chain elongation from 4-picoline offers
a straightforward approach, while the Grignard addition to 4-pyridinecarboxaldehyde provides a
convergent pathway. The reduction of 4-pyridineacrylic acid is an efficient method if the
appropriate high-pressure hydrogenation equipment is accessible.

Further research in this area may focus on the development of more atom-economical and
environmentally benign catalytic methods for the direct C-H functionalization of pyridine to
introduce the propanol side chain in a single step, thereby reducing the number of synthetic
transformations and improving overall efficiency.

References
e Lyle, R. E., & White, E. (1953). Reaction of organometallic reagents with pyridinium ions.

The Journal of Organic Chemistry, 18(9), 1133-1141.

e Schlosser, M. (2005). Pyridine elaboration through organometallic intermediates:
regiochemical control and completeness. Chemical Society Reviews, 34(9), 753-764.

e Frank, R. L., & Weatherbee, C. (1949). Reactions of 3-Substituted Pyridines with
Organometallic Reagents. Journal of the American Chemical Society, 71(8), 2629-2631.

o Wikipedia. (2023). Pyridine. Retrieved from [Link]

e Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of
Pyridine. Retrieved from [Link]

o ResearchGate. (n.d.). Synthesis step from 4-picoline to intermediate 1. Retrieved from [Link]

o Google Patents. (n.d.). A kind of synthesis of picoline of 2 amino 4 and its purification
process.

e Li, Z., etal. (2022). Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct
Chemical Reactivity. Journal of the American Chemical Society, 144(40), 18485-18495.

e YouTube. (2022). Preparation of Pyridines, Part 4: By Alkylation and Vinylation. Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b1329387/docs?utm_src=pdf-body#synthesis-of-4-pyridinepropanol-from-pyridine-a-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b1329387/docs?utm_src=pdf-body#synthesis-of-4-pyridinepropanol-from-pyridine-a-technical-guide-for-chemical-researchers
https://en.wikipedia.org/wiki/Pyridine
https://www.pharmaguideline.com/2011/08/synthesis-reactions-and-medicinal-uses.html
https://www.researchgate.net/figure/Synthesis-step-from-4-picoline-to-intermediate-1_fig2_329400212
https://www.youtube.com/watch?v=5y-h8YJ_q9Q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PrepChem.com. (n.d.). Synthesis of 4-(2'-hydroxypropyl)-pyridine. Retrieved from [Link]

Choi, J., et al. (2021).

Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]
Wikipedia. (2023). Pyridine-4-carbaldehyde. Retrieved from [Link]

Chemical Communications. (2018). Pyridine mediated transition-metal-free direct alkylation
of anilines using alcohols via borrowing hydrogen conditions. Retrieved from [Link]

Wikipedia. (2023). Picoline. Retrieved from [Link]

Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]
University of California, Irvine. (n.d.). Grignard Reaction. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes.
Google Patents. (n.d.). Process for preparing 4-hydroxypyridines.

National Center for Biotechnology Information. (n.d.). Practical and Regioselective Synthesis
of C4-Alkylated Pyridines. Retrieved from [Link]

ACS Omega. (2018). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of
4-Amino-pyrimidines. Retrieved from [Link]

Wikipedia. (2023). 4-Methylpyridine. Retrieved from [Link]

Catalysis Science & Technology. (2015). Catalytic activity of shaped platinum nanoparticles
for hydrogenation: a kinetic study. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). 4-Pyridinepropanol. Retrieved from
[Link]

YouTube. (2021). Pyridines — synthesis, reactions and applications. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.prepchem.com/synthesis-of-4-2-hydroxypropyl-pyridine
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://en.wikipedia.org/wiki/Pyridine-4-carbaldehyde
https://pubs.rsc.org/en/content/articlelanding/2018/cc/c8cc05973a
https://en.wikipedia.org/wiki/Picoline
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://www.chem.uci.edu/~jsnowick/groupweb/handout%20lab6%20GRIGNARD%20REACTION.pdf
https://www.organic-chemistry.org/synthesis/heterocycles/pyridines.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8150493/
https://pubs.acs.org/doi/10.1021/acsomega.8b01334
https://en.wikipedia.org/wiki/4-Methylpyridine
https://pubs.rsc.org/en/content/articlelanding/2015/cy/c5cy00994a
https://www.benchchem.com/product/b1329387/docs?utm_src=pdf-body#synthesis-of-4-pyridinepropanol-from-pyridine-a-technical-guide-for-chemical-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/72923
https://www.youtube.com/watch?v=k-2O_t_x_9c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ ResearchGate. (2015). Catalytic hydrogenation of substituted pyridines with PtO2 catalyst.
Retrieved from [Link]

« University of lllinois at Urbana-Champaign. (n.d.). The Art of Heterogeneous Catalytic
Hydrogenation - Part 1. Retrieved from [Link]

e MDPI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic
Derivatives. Retrieved from [Link]

+ ResearchGate. (n.d.). (a) Recyclability test for hydrogenation of acrylic acid with Pd—Sn
NPs.... Retrieved from [Link]

* PubMed. (1981). [Synthesis of 4-pyridine-acrylic acid derivatives (author's transl)]. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Pyridinepropanol | CBH11NO | CID 72923 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. baranlab.org [baranlab.org]

3. 4-Methylpyridine - Wikipedia [en.wikipedia.org]

4. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine |
Pharmaguideline [pharmaguideline.com]

e 5. pubs.acs.org [pubs.acs.org]

e 6. prepchem.com [prepchem.com]

e 7. Pyridine-4-carbaldehyde - Wikipedia [en.wikipedia.org]
¢ 8. Pyridine - Wikipedia [en.wikipedia.org]

¢ 9. Grignard Reaction [organic-chemistry.org]

¢ 10. masterorganicchemistry.com [masterorganicchemistry.com]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.researchgate.net/publication/281457757_Catalytic_hydrogenation_of_substituted_pyridines_with_PtO2_catalyst
https://www.scs.illinois.edu/sites/default/files/boulanger/downloads/The%20Art%20of%20Heterogeneous%20Catalytic%20Hydrogenation%20-%20Part%201.pdf
https://www.mdpi.com/1420-3049/27/20/7000
https://www.researchgate.net/figure/a-Recyclability-test-for-hydrogenation-of-acrylic-acid-with-Pd-Sn-NPs-black-column-Pd_fig3_334651334
https://pubmed.ncbi.nlm.nih.gov/7246163/
https://www.benchchem.com/product/b1329387?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pyridinepropanol
https://baranlab.org/images/grpmtgpdf/Omalley_Jun_04.pdf
https://en.wikipedia.org/wiki/4-Methylpyridine
https://www.pharmaguideline.com/2022/02/synthesis-reactions-and-medicinal-uses-of-pyridine.html
https://www.pharmaguideline.com/2022/02/synthesis-reactions-and-medicinal-uses-of-pyridine.html
https://pubs.acs.org/doi/10.1021/jacs.4c17198
https://www.prepchem.com/4-2-hydroxypropyl-pyridine/
https://en.wikipedia.org/wiki/Pyridine-4-carbaldehyde
https://en.wikipedia.org/wiki/Pyridine
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 11. personal.tcu.edu [personal.tcu.edu]
e 12. researchgate.net [researchgate.net]
e 13. scs.illinois.edu [scs.illinois.edu]

e 14. [Synthesis of 4-pyridine-acrylic acid derivatives (author's transl)] - PubMed
[pubmed.ncbi.nlm.nih.gov]

o 15. Catalytic activity of shaped platinum nanopatrticles for hydrogenation: a kinetic study -
Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Synthesis of 4-Pyridinepropanol from Pyridine: A
Technical Guide for Chemical Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329387/docs#synthesis-of-4-pyridinepropanol-from-
pyridine-a-technical-guide-for-chemical-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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